Cas no 15963-96-9 (2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
• CAS No: 15963-96-9
• MF: C₁₅H₁₄O₇
• MW: 306.267465114594
• CID: 159419
• Update Time: 2024-03-05

2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-
• Pygnoforton
• Pygnogenol
• Tetrahydroxyflavandiol

• Inchi： 1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H
• InChI Key： SBZWTSHAFILOTE-UHFFFAOYSA-N
• SMILES： OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C=C(C=2)O)O)C1O

Computed Properties

• Exact Mass: 306.07392

Experimental Properties

• Density: 1.709±0.06 g/cm3(Predicted)
• Melting Point: >355 °C(Solv: ethyl acetate (141-78-6); ligroine (8032-32-4))
• Boiling Point: 641.5±55.0 °C(Predicted)
• PSA: 130.61
• pka: 9.43±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins